1-[(4-fluorophenyl)methyl]-1H-pyrazole-4-carbaldehyde
Overview
Description
Scientific Research Applications
Structural and Chemical Properties
1-[(4-fluorophenyl)methyl]-1H-pyrazole-4-carbaldehyde and its derivatives exhibit unique structural and chemical properties, making them valuable for various research applications. Studies have detailed their synthesis, characterization, and the specific angles formed between the pyrazole and the fluoro-substituted rings, indicating their precise molecular structures (Loh et al., 2013).
Biological and Antimicrobial Activities
These compounds have shown potential biological activities. For instance, they have been synthesized and tested for their antimicrobial properties against a variety of microbial strains, displaying promising results in some cases (Bhat et al., 2016). Further, their interaction with various enzymes has been studied, revealing that certain derivatives might exhibit phosphodiesterase inhibitory activity, which can be crucial for understanding and developing treatments for various diseases (Mary et al., 2015).
Synthesis and Application in Molecular Structures
These compounds have also been used in the synthesis of novel structures and materials. For example, they have played a role in creating highly fluorescent dyes containing a conformationally restrained Pyrazolylpyrene (Pyrazoolympicene) chromophore, demonstrating their utility in the development of materials with specific optical properties (Wrona-Piotrowicz et al., 2022).
Mechanism of Action
Target of Action
It is known that many bioactive aromatic compounds containing the pyrazole nucleus have shown clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
It is known that pyrazole derivatives play an important role in agro-bioactive substances . As insecticides, they can target the chloride channel of the GABA receptor in insects and exhibit excellent insecticidal activity against both sensitive and resistant pests .
Biochemical Pathways
It is known that indole derivatives, which are structurally similar to pyrazole derivatives, possess various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It is known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
It is known that pyrazole derivatives have shown potential as insecticides . They have been found to possess excellent insecticidal activity against Plutella xylostella .
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]pyrazole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O/c12-11-3-1-9(2-4-11)6-14-7-10(8-15)5-13-14/h1-5,7-8H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCVFLIPBIXFHOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C=N2)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.